2-(6-chloro-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-2-yl)ethyl acetate

• IUPAC Name: 2-(6-chloro-3-oxo-4H-1,4-benzoxazin-2-yl)ethyl acetate
• InChI: InChI=1S/C12H12ClNO4/c1-7(15)17-5-4-11-12(16)14-9-6-8(13)2-3-10(9)18-11/h2-3,6,11H,4-5H2,1H3,(H,14,16)
• InChI Key: VPUVDUGPIDIIEQ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OCCC1C(=O)NC2=C(O1)C=CC(=C2)Cl
• Molecular Formula: C12H12ClNO4
• DSSTOX Substance ID: DTXSID801188926
• Molecular Weight: 269.68 g/mol
• CAS RN: 865658-36-2

Description

The compound “2-(6-chloro-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-2-yl)ethyl acetate” is a derivative of the 1,4-benzoxazin-3-one structure. Benzoxazinones are a type of heterocyclic compound that have been studied for various pharmacological activities.

Synthesis Analysis

While specific synthesis methods for this compound were not found, benzoxazinones can be synthesized through various methods. For instance, one method involves the reaction of salicyloyl chloride with methyl, ethyl, and benzylthiocyanate.

Molecular Structure Analysis

The molecular structure of this compound likely includes a benzoxazinone ring, which is a type of heterocyclic compound. The presence of the “6-chloro”, “3-oxo”, and “ethyl acetate” groups suggest modifications to the basic benzoxazinone structure.

Scientific Research Applications

Topoisomerase I Inhibition

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Material Science and Polymer Applications

Benzoxazines are also used in material science and polymer chemistry. They contribute to the development of high-performance resins, adhesives, and coatings. Exploring the role of this compound in such applications may yield innovative materials.

Future Directions

Future research could focus on further elucidating the pharmacological activities of this compound and similar benzoxazinone derivatives. This could include studies on their potential as antimicrobial, antiviral, antihypertensive, antidiabetic, and anticancer agents.

Mechanism of Action

Target of Action

The primary target of this compound is human topoisomerase I . Topoisomerases are enzymes that regulate the overwinding or underwinding of DNA. Their action is critical during DNA replication and transcription, and they are known targets for several anticancer drugs .

Mode of Action

The compound interacts with its target, human topoisomerase I, by inhibiting its activity . It appears to function as a topoisomerase poison , disrupting the normal action of the enzyme and leading to DNA damage . This damage can trigger cell death, particularly in rapidly dividing cells such as cancer cells .

Result of Action

The primary result of the compound’s action is DNA damage due to the inhibition of topoisomerase I . This damage can lead to cell death, particularly in rapidly dividing cells such as cancer cells . Therefore, the compound may have potential as an anticancer agent .